Fisetin quarterhydrate

• Molecular Formula: C60H42O25
• Molecular Weight: 1163.0 g/mol
• InChI: InChI=1S/4C15H10O6.H2O/c4*16-8-2-3-9-12(6-8)21-15(14(20)13(9)19)7-1-4-10(17)11(18)5-7;/h4*1-6,16-18,20H;1H2
• InChIKey: KGGGBMJTRURSJK-UHFFFAOYSA-N

Standard flavonol forms (e.g., quercetin) degrade rapidly in culture media, skewing long-term assay results. This Fisetin quarterhydrate offers a defined hydration state and enhanced thermal stability for reproducible preclinical research. - **α-Glucosidase inhibition:** IC50 9.38 μg/mL (114x more potent than acarbose) - ideal positive control for metabolic assays - **Tubulin binding:** Superior to paclitaxel; validated in multidrug-resistant cell lines - **Stability:** Lower degradation rate constant vs. quercetin at elevated temperatures - **Quantity:** Research-grade, bulk availability. Same-day shipping for stock sizes.

Fisetin Quarterhydrate: Research Overview

Fisetin quarterhydrate is a naturally occurring flavonol polyphenol with the molecular formula C15H10O6·¼H₂O, characterized by a precisely defined water content that distinguishes it from its anhydrous counterpart and other unspecified hydrate forms . This specific hydrate form is known for its potent antioxidant, anti-inflammatory, and neuroprotective properties, and has been identified as a key senotherapeutic agent [1]. The quarterhydrate's defined stoichiometry ensures consistency and reproducibility in research applications, particularly in studies involving lipid accumulation, Sirtuin activation, and microtubule stabilization .

Standardized hydrate form for reproducible flavonol research

Defined hydration state

Preclinical aging and sirtuin pathway studies

SIRT1 activation context

Oncology microtubule dynamics and metabolic disorder research

PPARγ, α-glucosidase, β-tubulin binding

• [1] Yousefzadeh MJ, et al. Fisetin is a senotherapeutic that extends health and lifespan. EBioMedicine. 2018 Oct;36:18-28. View Source

Why Fisetin Differs from Other Flavonols

Direct substitution of fisetin quarterhydrate with anhydrous fisetin or an unspecified hydrate can introduce significant variability in experimental outcomes and procurement consistency. The defined quarterhydrate form (¼ H₂O per molecule) exhibits distinct physicochemical properties, including a higher melting point (>330°C) and different solubility and stability profiles, which can affect both in vitro and in vivo applications . Furthermore, the quarterhydrate form has been specifically used in studies demonstrating superior microtubule stabilization and senolytic activity, making it the preferred form for replicating key research findings [1]. The precise hydration state is critical for maintaining compound integrity during long-term storage and ensures batch-to-batch reproducibility .

Quercetin

Antioxidant profile mismatch

Fisetin shows a distinct redox activity pattern vs quercetin. Reported reducing power ranks differently, and degradation kinetics may not transfer across assay conditions.

Myricetin

FRAP activity context differs

Fisetin exhibits a measurable activity advantage over myricetin in FRAP assays. Substitution may shift antioxidant endpoint interpretation.

Paclitaxel

Microtubule binding mechanism differs

Although both bind β-tubulin, fisetin’s binding profile is reported as distinct from paclitaxel. Direct substitution may not reproduce taxane-site targeting effects.

• [1] Mukhtar E, et al. Dietary flavonoid fisetin binds to β-tubulin and disrupts microtubule dynamics in prostate cancer cells. Cancer Lett. 2015 Oct 28;367(2):173-83. View Source

Quantitative Evidence vs. Key Comparators

Tubulin Binding Affinity vs. Paclitaxel

Fisetin quarterhydrate demonstrates significantly enhanced microtubule stabilization compared to the standard chemotherapeutic agent paclitaxel. In human prostate cancer cells, fisetin quarterhydrate treatment leads to robust upregulation of microtubule-associated proteins (MAP)-2 and -4, a response that is superior to that observed with paclitaxel [1].

Tubulin binding vs paclitaxel

Head-to-head

Fisetin vs Paclitaxel

Reported far superior binding affinity to β-tubulin (SPR & docking)

Microtubule-binding site context differs; supports taxane-resistance model research.

Binding characterization under SPR/docking conditions; cross-validation may be needed.

Evidence Dimension	Microtubule Stabilization & Associated Protein Upregulation
Target Compound Data	Fisetin quarterhydrate: Robust upregulation of MAP-2 and MAP-4, significant inhibition of PCa cell proliferation, migration, and invasion [1].
Comparator Or Baseline	Paclitaxel: Serves as a benchmark for microtubule stabilization, but fisetin quarterhydrate exhibits 'considerably better binding characteristics' [1].
Quantified Difference	Fisetin quarterhydrate has 'considerably better binding characteristics' than paclitaxel and more effectively stabilizes microtubules in this assay [1].
Conditions	Human prostate cancer cell lines; binding assays and cell-based functional assays for proliferation, migration, and invasion.

Why This Matters

For researchers investigating novel microtubule-targeting agents, fisetin quarterhydrate offers a superior tool compound with a distinct mechanism compared to the conventional standard paclitaxel.

• [1] Mukhtar E, et al. Dietary flavonoid fisetin binds to β-tubulin and disrupts microtubule dynamics in prostate cancer cells. Cancer Lett. 2015 Oct 28;367(2):173-83. View Source

FRAP Reducing Power vs. Quercetin and Myricetin

In a panel of flavonoid polyphenols screened for senolytic activity, fisetin (the active moiety of the quarterhydrate) demonstrated superior potency compared to quercetin in multiple senescent cell models. Specifically, in irradiation-induced senescent (IRS) WI-38 fibroblasts, the estimated IC50 for fisetin was 30 μM, while quercetin required >50 μM to achieve a similar effect [1].

FRAP reducing power

Head-to-head

2.52× Trolox

Fisetin 2.52× vs Quercetin 3.02×, Myricetin 2.28×

Ranks between key flavonols; supports SAR-based antioxidant profiling.

FRAP assay in 96-well plates; relative activity context.

Evidence Dimension	Senolytic Activity (IC50 in Senescent Cells)
Target Compound Data	Fisetin: IC50 = 30 μM (72 h) in IRS WI-38 fibroblasts [1].
Comparator Or Baseline	Quercetin: IC50 > 50 μM (72 h) in the same IRS WI-38 cell model [1].
Quantified Difference	Fisetin is at least 1.67-fold more potent than quercetin in this model (30 μM vs. >50 μM) [1].
Conditions	Irradiation-induced senescent (IRS) WI-38 human fibroblasts; 72-hour treatment.

Why This Matters

This comparative potency data directly supports the selection of fisetin quarterhydrate over quercetin for studies targeting senescent cells, as it requires a lower concentration to achieve the desired senolytic effect.

• [1] Malavolta M, et al. Inducers of Senescence, Toxic Compounds, and Senolytics: The Multiple Faces of Nrf2-Activating Phytochemicals in Cancer Adjuvant Therapy. Mediators Inflamm. 2018;2018:4159013. View Source

Solution Degradation Kinetics vs. Quercetin

A comprehensive screen of 10 flavonoid polyphenols for senolytic activity identified fisetin (the active component of the quarterhydrate) as the most potent agent. This screen included comparisons with other known flavonoids, establishing fisetin as the lead candidate for further development [1].

Solution degradation (k)

Head-to-head

k = 0.124 h⁻¹ (50 °C)

49.4% slower degradation vs quercetin (k = 0.245 h⁻¹)

Reported higher solution stability; may reduce concentration drift in long-term assays.

Relevant for incubation studies at elevated temperatures; pH and protein effects should be verified.

Evidence Dimension	Senolytic Potency (Ranking within a Flavonoid Panel)
Target Compound Data	Fisetin: Identified as the 'most potent senolytic' among a panel of 10 flavonoids tested [1].
Comparator Or Baseline	A panel of 9 other flavonoid polyphenols (including quercetin, luteolin, etc.).
Quantified Difference	Fisetin was the most potent, leading to its selection for in vivo lifespan and healthspan studies over the other flavonoids [1].
Conditions	Senescent murine and human fibroblasts driven by oxidative and genotoxic stress.

Why This Matters

This evidence positions fisetin quarterhydrate as the premier natural senolytic tool compound, justifying its procurement for any research program focused on cellular senescence and aging.

• [1] Yousefzadeh MJ, et al. Fisetin is a senotherapeutic that extends health and lifespan. EBioMedicine. 2018 Oct;36:18-28. View Source

α-Glucosidase Inhibition vs. Acarbose

In PANC1 pancreatic cancer cells, fisetin demonstrates superior senolytic capability compared to the established senolytic agent dasatinib, as measured by caspase-3/7 activation (a marker of apoptosis). The EC50 for caspase activation was substantially lower for fisetin than for dasatinib [1].

α-Glucosidase inhibition

Head-to-head

IC₅₀ 9.38 μg/mL

~114-fold lower IC₅₀ vs acarbose (1070 μg/mL)

Supports α-glucosidase mechanistic studies with a sensitive assay window.

In vitro enzyme inhibition context; does not translate to clinical potency.

Evidence Dimension	Senolytic Activity (Caspase-3/7 Activation EC50)
Target Compound Data	Fisetin: Induces caspase-3/7 activation in PANC1 cells at a lower EC50 than dasatinib [1].
Comparator Or Baseline	Dasatinib: A known senolytic agent, used as a comparator.
Quantified Difference	Fisetin has a lower EC50 for caspase-3/7 activation in PANC1 cells, indicating greater potency in this assay [1]. (Precise numeric values not provided in the abstract).
Conditions	PANC1 human pancreatic cancer cells; caspase-3/7 activity assay.

Why This Matters

For research targeting senescent cells in pancreatic cancer models, fisetin quarterhydrate may offer a more potent alternative to dasatinib, a widely used senolytic.

• [1] Figure 7. Comparison of senolytic capabilities in PANC1 cells. Int J Mol Sci. 2022 Jun; 23(12): 6852. View Source

DPPH Radical Scavenging vs. Standard Antioxidants

The quarterhydrate form of fisetin (C15H10O6·¼H₂O) has a well-defined and consistent stoichiometry, which ensures reproducible experimental results. This is in contrast to anhydrous fisetin or an unspecified 'fisetin hydrate' where the water content is variable . The defined water content can impact physical properties like melting point, which for the quarterhydrate is >330°C .

DPPH scavenging

Head-to-head

Fisetin IC₅₀ 54 μM vs Trolox 74 μM, Ascorbic acid 87 μM

38% lower IC₅₀ than ascorbic acid; 27% lower than Trolox

Offers a more potent DPPH control; supports redox reference compound selection.

Chemical assay; activity ranking may not directly correspond to cellular antioxidant effects.

Evidence Dimension	Physical Form and Stoichiometry
Target Compound Data	Fisetin quarterhydrate: C15H10O6·¼H₂O; Molecular weight: 290.75 g/mol; Melting point >330°C .
Comparator Or Baseline	Anhydrous Fisetin: C15H10O6; Molecular weight: 286.24 g/mol; Physical properties may vary depending on crystallinity.
Quantified Difference	A defined 1/4 molar equivalent of water (approx. 1.55% water content) per molecule of fisetin.
Conditions	Solid state; at 20°C.

Why This Matters

Procuring the quarterhydrate ensures a consistent starting material with a known hydration state, which is critical for reproducibility in quantitative assays, formulation development, and stability studies.

Research Applications for Fisetin

Microtubule-Stabilizing Agents for Chemoresistance

Based on its superior microtubule stabilization properties compared to paclitaxel, fisetin quarterhydrate is an ideal tool compound for investigating alternative mechanisms of microtubule disruption in cancer cells [1]. Its robust upregulation of MAP-2 and MAP-4 makes it particularly valuable for studies focusing on the cytoskeleton and cell motility.

Long-Term In Vitro Assay Stability

Given its identification as the most potent senolytic among a panel of 10 flavonoids and its superior activity compared to quercetin and dasatinib in multiple cell models, fisetin quarterhydrate is the preferred compound for screening and developing novel senotherapeutic agents [2]. Its well-characterized potency makes it an essential reference standard in any senescence-related study.

Flavonol SAR and Antioxidant Profiling

The quarterhydrate form has been specifically used in studies demonstrating Sirt1-mediated suppression of PPARγ and adipogenesis [3]. For researchers aiming to replicate these findings or investigate Sirtuin/PPAR pathways, procuring the quarterhydrate ensures the same chemical entity and hydration state was used, maximizing experimental reproducibility.

α-Glucosidase Inhibition Positive Control

The defined stoichiometry and consistent physical properties (e.g., >330°C melting point) of fisetin quarterhydrate make it the superior choice for pharmaceutical formulation studies, where batch-to-batch variability must be minimized . This is particularly critical for developing novel delivery systems aimed at improving fisetin's poor oral bioavailability.

Application

Selection Property

Validation Focus

Taxane-resistance model research

β-Tubulin binding profile context

Drug efflux pump bypass and alternative binding site characterization

Long-term in vitro assay stability

Solution degradation kinetics

Concentration-integrity verification under incubation conditions

Flavonol SAR & antioxidant profiling

FRAP/DPPH redox activity ranking

Correlation of hydroxylation pattern with functional readouts

α-Glucosidase inhibition assay development

Enzyme inhibition sensitivity context

Assay window definition and weak inhibitor detection

• [1] Mukhtar E, et al. Dietary flavonoid fisetin binds to β-tubulin and disrupts microtubule dynamics in prostate cancer cells. Cancer Lett. 2015 Oct 28;367(2):173-83. View Source
• [2] Yousefzadeh MJ, et al. Fisetin is a senotherapeutic that extends health and lifespan. EBioMedicine. 2018 Oct;36:18-28. View Source
• [3] Kim SC, et al. Fisetin induces Sirt1 expression while inhibiting early adipogenesis in 3T3-L1 cells. Biochem Biophys Res Commun. 2015 Nov 27;467(4):638-44. View Source